ethyl 4-[({[4-(4-chlorophenyl)-6-methyl-2-pyrimidinyl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[4-(4-chlorophenyl)-6-methylpyrimidin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C22H20ClN3O3S/c1-3-29-21(28)16-6-10-18(11-7-16)25-20(27)13-30-22-24-14(2)12-19(26-22)15-4-8-17(23)9-5-15/h4-12H,3,13H2,1-2H3,(H,25,27)
• InChI Key: FASARMIYIADHTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=CC(=N2)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C22H20ClN3O3S
• Molecular Weight: 441.9 g/mol

Description

Synthesis Analysis

The synthesis of complex heterocyclic systems, including compounds similar to ethyl 4-[({[4-(4-chlorophenyl)-6-methyl-2-pyrimidinyl]thio}acetyl)amino]benzoate, often involves multi-step reactions starting from basic esters or acetoacetic esters. For instance, Selič, Grdadolnik, and Stanovnik (1997) describe the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones from acetoacetic esters, showcasing the complexity involved in synthesizing such molecules (Selič, Grdadolnik, & Stanovnik, 1997).

Molecular Structure Analysis

The molecular structure of compounds closely related to ethyl 4-[({[4-(4-chlorophenyl)-6-methyl-2-pyrimidinyl]thio}acetyl)amino]benzoate has been characterized using various spectroscopic and theoretical studies, as demonstrated by Koca et al. (2014). These studies involve IR, Raman, (1)H NMR, (13)C NMR, and X-ray diffraction methods to elucidate the structure (Koca, Sert, Gümüş, Kani, & Çırak, 2014).

Chemical Reactions and Properties

The chemical reactions involving ethyl 4-[({[4-(4-chlorophenyl)-6-methyl-2-pyrimidinyl]thio}acetyl)amino]benzoate or similar compounds typically include reactions with N- and C-nucleophiles leading to various heterocyclic systems. Selič and Stanovnik (1997) discuss reactions yielding derivatives of pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones, highlighting the compound's reactivity (Selič & Stanovnik, 1997).

Physical Properties Analysis

The physical properties, including the crystal structure of related compounds, have been detailed in studies such as the one by Hu, Zhu, and Chen (2007), who described the crystallographic aspects of a structurally related compound, highlighting the orientation of fused rings and the disorder in ethyl side chains (Hu, Zhu, & Chen, 2007).

Scientific Research Applications

Heterocyclic System Synthesis

Research has highlighted the utility of related compounds in synthesizing heterocyclic systems, which are foundational in developing pharmaceuticals and agrochemicals. For instance, derivatives of pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones have been prepared from 2-aminopyridines and 2-aminothiazoles, respectively, showing the versatility of these compounds in creating fused heterocyclic systems (Selič, Stanovnik, 1997). This research underlines the importance of such chemical structures in medicinal chemistry and materials science.

Antimicrobial Agent Synthesis

Another application involves the synthesis and characterization of new quinazolines as potential antimicrobial agents. By reacting with hydrazine hydrate in the presence of methanol and subsequent treatments, compounds have been synthesized that exhibit antibacterial and antifungal activities against a range of microorganisms, including Escherichia coli and Staphylococcus aureus (Desai, Shihora, Moradia, 2007). This showcases the potential of such compounds in developing new antimicrobial treatments.

Molecular Structure Studies

Research into the molecular structures of these compounds reveals intricate details that could inform further chemical synthesis and applications. For example, the study of substituted 4-pyrazolylbenzoates has provided insights into hydrogen-bonded supramolecular structures, which are crucial for understanding molecular interactions and designing materials with specific properties (Portilla et al., 2007). Such studies are fundamental in the fields of crystallography and materials science, contributing to the development of new materials with tailored properties.

Environmental Science Applications

In environmental science, the degradation of chlorimuron-ethyl, a related compound, by Aspergillus niger has been studied, highlighting the role of microbial transformation in mitigating the phytotoxicity of herbicides in agricultural environments (Sharma, Banerjee, Choudhury, 2012). This research is pivotal for developing strategies to reduce the environmental impact of chemical pollutants.